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Compound of Interest

Compound Name: Butyl methacrylate

Cat. No.: B165903

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of
butyl methacrylate, a monomer widely utilized in the synthesis of polymers for various
applications, including in the pharmaceutical and medical device industries. This document
offers detailed data, experimental methodologies, and a logical workflow for property
determination to support research and development activities.

Core Physical Properties

Butyl methacrylate is a colorless liquid with a characteristic ester-like odor.[1] It is primarily
used in the production of polymers and resins for coatings, adhesives, and as an additive in
oils.[2] Understanding its physical properties is crucial for its proper handling, storage, and
application in various scientific and industrial processes.

Quantitative Data Summary

The boiling point and density of butyl methacrylate are fundamental physical constants that
are critical for its characterization and use in controlled experimental and manufacturing
settings. The table below summarizes these properties from various sources.
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Physical Property Value Conditions

Boiling Point 160 °C (433 K)

162-165 °C at 1013 hPa

163 °C at 1013 hPa

Density 0.8936 glem? Standard state (25 °C, 100
kPa)

0.894 g/mL at25°C

0.89 g/cm?3 at 20 °C

Note: The reported values may vary slightly between sources due to minor differences in
experimental conditions and purity of the substance.

Experimental Protocols

The determination of the boiling point and density of a liquid like butyl methacrylate can be
achieved through several established laboratory methods. The following are detailed
methodologies for these key experiments.

1. Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the
surrounding atmospheric pressure.

a) Distillation Method
This method is suitable when a purification of the liquid is also desired.

o Apparatus: A simple distillation apparatus is assembled, consisting of a distilling flask, a
condenser, a receiving flask, a thermometer, and a heat source (e.g., a heating mantle or
sand bath).

e Procedure:
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o A sample of butyl methacrylate (at least 5 mL) is placed in the distilling flask along with a
few boiling chips or a magnetic stir bar to ensure smooth boiling.

o The apparatus is assembled, ensuring the thermometer bulb is positioned just below the
side arm of the distilling flask to accurately measure the temperature of the vapor that is
distilling.

o The liquid is heated to a boil.
o As the vapor condenses and collects in the receiving flask, the temperature is monitored.

o The temperature at which the liquid is actively distilling and the temperature reading on the
thermometer stabilizes is recorded as the boiling point.

o The atmospheric pressure should be recorded as the boiling point is pressure-dependent.
b) Reflux Method
This method is useful for determining the boiling point of a smaller volume of liquid.
e Apparatus: A round-bottomed flask, a condenser, a thermometer, and a heat source.
e Procedure:

o Approximately 5 mL of butyl methacrylate and a boiling chip are placed in the round-
bottomed flask.

o The condenser is attached vertically to the flask.

o The thermometer is inserted through the top of the condenser, with the bulb positioned in
the vapor phase above the boiling liquid.

o The liquid is heated to a rolling boil, allowing the vapor to travel up into the condenser and
the condensed liquid to return to the flask.

o The stable temperature reading on the thermometer is recorded as the boiling point.

c) Thiele Tube Method
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This microscale method is ideal for very small sample quantities.

o Apparatus: A Thiele tube, a thermometer, a small test tube, a capillary tube (sealed at one
end), a rubber band, and a heat source (Bunsen burner or micro-burner).

e Procedure:

[¢]

A small amount of butyl methacrylate is placed in the small test tube.
o The capillary tube is placed inside the test tube with the open end down.

o The test tube is attached to the thermometer with a rubber band, ensuring the sample is
level with the thermometer bulb.

o The assembly is placed in the Thiele tube containing a high-boiling mineral oil.

o The side arm of the Thiele tube is gently heated, causing the oil to circulate and heat the
sample evenly.

o As the temperature rises, a stream of bubbles will emerge from the capillary tube.

o The heating is stopped, and the temperature at which the liquid just begins to enter the
capillary tube is recorded as the boiling point.

2. Determination of Density
Density is the mass per unit volume of a substance.

e Apparatus: A pycnometer (a small glass flask with a precise volume), an analytical balance,
and a constant temperature water bath.

e Procedure:

o The empty pycnometer is cleaned, dried, and its mass is accurately measured on the
analytical balance.

o The pycnometer is filled with butyl methacrylate, ensuring no air bubbles are present.
The stopper is inserted, and any excess liquid is carefully wiped from the outside.
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o The filled pycnometer is placed in a constant temperature water bath (e.g., at 20°C or
25°C) until it reaches thermal equilibrium.

o The pycnometer is removed from the bath, dried, and its mass is measured.

o The mass of the butyl methacrylate is determined by subtracting the mass of the empty
pycnometer from the mass of the filled pycnometer.

o The density is calculated by dividing the mass of the butyl methacrylate by the known
volume of the pycnometer.

Workflow Visualization

The following diagram illustrates a generalized workflow for the experimental determination of

the boiling point of butyl methacrylate.
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Caption: Workflow for Boiling Point Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Butyl Methacrylate | CBH1402 | CID 7354 - PubChem [pubchem.ncbi.nlm.nih.gov]
e 2. Butyl methacrylate CAS#: 97-88-1 [m.chemicalbook.com]

 To cite this document: BenchChem. [An In-depth Technical Guide to the Physical Properties
of Butyl Methacrylate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b165903#physical-properties-of-butyl-methacrylate-
boiling-point-density]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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